![molecular formula C31H27N3O5 B5163845 N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide](/img/structure/B5163845.png)
N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide, also known as TMB-8, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of intracellular calcium release, which makes it useful in studying calcium signaling pathways.
Mechanism of Action
N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide acts as a competitive inhibitor of IP3 binding to its receptor on the endoplasmic reticulum. It binds to the IP3 receptor with high affinity and prevents the binding of IP3, which is necessary for calcium release. This compound has been shown to be more effective at inhibiting IP3-induced calcium release than other commonly used inhibitors, such as heparin and 2-aminoethoxydiphenyl borate.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting calcium release, it has been shown to inhibit the activation of protein kinase C and to induce apoptosis in certain cell types. This compound has also been shown to inhibit the release of histamine from mast cells, which makes it useful in studying allergic reactions.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide is its potency as an IP3 receptor inhibitor. It is more effective than other commonly used inhibitors, which allows researchers to use lower concentrations and reduces the risk of off-target effects. However, this compound is known to be relatively unstable and can degrade over time, which can affect its potency. It also has a relatively short half-life in cells, which can make it difficult to use in long-term experiments.
Future Directions
There are a number of future directions for research involving N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide. One area of interest is its potential use as a therapeutic agent. Its ability to induce apoptosis in certain cell types makes it a potential candidate for cancer treatment. Another area of interest is its effects on calcium signaling in different cell types and under different conditions. Further research is needed to fully understand the mechanisms underlying its effects and to optimize its use as a research tool.
Synthesis Methods
N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide is synthesized by reacting 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-benzoyl-2-methyl-1-phenyl-1H-benzimidazole-5-carboxylic acid to form the benzimidazole derivative. The final step involves the reaction of the benzimidazole derivative with 3,4,5-trimethoxybenzoyl chloride to form this compound.
Scientific Research Applications
N-(4-benzoyl-2-methyl-1-phenyl-1H-benzimidazol-5-yl)-3,4,5-trimethoxybenzamide is primarily used as a tool for studying calcium signaling pathways in cells. It acts as a potent inhibitor of inositol 1,4,5-trisphosphate (IP3) receptors, which are responsible for releasing calcium from intracellular stores. By inhibiting IP3 receptors, this compound prevents calcium release from the endoplasmic reticulum and allows researchers to study the downstream effects of altered calcium signaling.
Properties
IUPAC Name |
N-(4-benzoyl-2-methyl-1-phenylbenzimidazol-5-yl)-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H27N3O5/c1-19-32-28-24(34(19)22-13-9-6-10-14-22)16-15-23(27(28)29(35)20-11-7-5-8-12-20)33-31(36)21-17-25(37-2)30(39-4)26(18-21)38-3/h5-18H,1-4H3,(H,33,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHFYRNRVQNFRHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2C(=O)C4=CC=CC=C4)NC(=O)C5=CC(=C(C(=C5)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H27N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.